Cas no 203389-27-9 (3-methyl-1-octyl-1h-imidazol-3-ium Nitrate)

• Product Name: 3-methyl-1-octyl-1h-imidazol-3-ium Nitrate
• CAS No: 203389-27-9
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• CID: 1392283
• PubChem ID: 71614946
• Update Time: 2025-06-11

3-methyl-1-octyl-1h-imidazol-3-ium Nitrate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-octyl-1h-imidazol-3-ium Nitrate
• 1-OCTYL-3-METHYLIMIDAZOLIUM NITRATE
• 1-Methyl-3-octyl-1H-imidazolium nitrate
• SCHEMBL7717571
• DB-312280
• DTXSID501044208
• 1-methyl-3-octylimidazolium nitrate
• 203389-27-9
• 1-methyl-3-octylimidazol-1-ium;nitrate
• OMIMNO3
• -Methyl-3-octyl-1H-imidazolium nitrate
• 1H-Imidazolium, 1-methyl-3-octyl-, nitrate (1:1)
• SKL1410

• MDL： MFCD19442854
• Inchi： 1S/C12H23N2.NO3/c1-3-4-5-6-7-8-9-14-11-10-13(2)12-14;2-1(3)4/h10-12H,3-9H2,1-2H3;/q+1;-1
• InChI Key： NQHPXYPSGSMQMA-UHFFFAOYSA-N
• SMILES： [O-][N+](=O)[O-].N1(C=C[N+](C)=C1)CCCCCCCC

Computed Properties

• Exact Mass: 257.17394160g/mol
• Monoisotopic Mass: 257.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• Density: 1.0740 (10 ºC)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-methyl-1-octyl-1h-imidazol-3-ium Nitrate

Comprehensive Overview of 3-methyl-1-octyl-1h-imidazol-3-ium Nitrate (CAS No. 203389-27-9)

3-methyl-1-octyl-1h-imidazol-3-ium Nitrate (CAS No. 203389-27-9) is a specialized ionic liquid compound gaining attention in modern chemical research due to its unique physicochemical properties. As a member of the imidazolium-based ionic liquids family, this compound exhibits remarkable thermal stability, low volatility, and tunable solubility, making it a versatile candidate for applications ranging from green chemistry to advanced material synthesis. The octyl side chain in its structure enhances lipophilicity, while the nitrate anion contributes to its polar character, enabling dual functionality in heterogeneous systems.

Recent studies highlight the growing interest in imidazolium nitrate derivatives like 3-methyl-1-octyl-1h-imidazol-3-ium Nitrate for energy storage solutions. With the global push toward renewable energy, researchers are investigating its potential as an electrolyte additive in supercapacitors and lithium-ion batteries. The compound's ability to stabilize electrode interfaces and improve ionic conductivity aligns with frequent search queries such as "ionic liquids for battery performance" and "sustainable electrolyte materials", reflecting industry demands for safer, high-efficiency energy storage systems.

In pharmaceutical and agrochemical formulations, CAS 203389-27-9 serves as a potential carrier or stabilizer due to its amphiphilic nature. Its methyl-imidazolium core allows for hydrogen bonding interactions, while the long alkyl chain facilitates membrane permeability—a property often searched in contexts like "drug delivery enhancers" or "bioavailability improvement techniques". This dual functionality addresses current challenges in targeted drug delivery systems, a hot topic in biomedical research.

From an environmental perspective, the biodegradability profile of 3-methyl-1-octyl-1h-imidazol-3-ium Nitrate is under active investigation. As regulatory frameworks tighten around persistent organic pollutants, this compound's potential as a green solvent alternative resonates with trending searches like "eco-friendly reaction media" and "biodegradable ionic liquids". Its nitrate anion offers advantages over traditional halide-based ionic liquids, reducing corrosion risks and waste management concerns.

The synthesis of 203389-27-9 typically involves quaternization of 1-methylimidazole with 1-bromooctane, followed by anion exchange to nitrate. This process scalability is frequently discussed in forums exploring "cost-effective ionic liquid production". Analytical characterization via NMR, FTIR, and mass spectrometry confirms the high purity required for sensitive applications like electronics manufacturing, where even trace impurities can affect performance.

Material scientists are examining 3-methyl-1-octyl-1h-imidazol-3-ium Nitrate for polymer modification and nanocomposite preparation. Its capacity to disperse carbon nanotubes and other nanomaterials answers common queries about "nanomaterial stabilization methods". The compound's liquid crystalline behavior at specific temperatures also attracts interest for smart material development, particularly in responsive coatings and sensors.

Ongoing research explores catalytic applications, where the imidazolium cation acts as a phase-transfer catalyst in biphasic reactions. This aligns with industrial needs for "recyclable catalytic systems"—a frequently searched term in sustainable chemistry circles. The nitrate anion's weak coordination ability makes it suitable for metal-catalyzed reactions without interfering with active sites.

Safety assessments of CAS 203389-27-9 indicate lower aquatic toxicity compared to earlier-generation ionic liquids, addressing concerns raised in searches like "environmental impact of specialty chemicals". However, proper handling protocols remain essential, as with all concentrated chemical substances. Material safety data sheets provide detailed guidance on storage conditions and personal protective equipment requirements.

The commercial availability of 3-methyl-1-octyl-1h-imidazol-3-ium Nitrate through specialty chemical suppliers meets demand from academic and industrial researchers. Pricing trends often correlate with inquiries about "bulk ionic liquid suppliers" and "custom synthesis services". As production methods optimize, cost reductions may expand its accessibility for large-scale applications.

Future directions for this compound include exploration in CO₂ capture technologies—a subject of intense research interest as evidenced by search volumes for "carbon capture solvents". The tunable properties of imidazolium nitrate salts position them as promising candidates for next-generation gas separation membranes and absorption systems.